Cas no 77449-99-1 ((2R,4R)-2-ethoxycarbonyl-4-hydroxypyrrolidine hydrochloride)

• Product Name: (2R,4R)-2-ethoxycarbonyl-4-hydroxypyrrolidine hydrochloride
• CAS No: 77449-99-1
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 3042369
• PubChem ID: 12709308
• Update Time: 2025-04-21

(2R,4R)-2-ethoxycarbonyl-4-hydroxypyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-2-ethoxycarbonyl-4-hydroxypyrrolidine hydrochloride
• allo-4-hydroxy-D-proline ethyl ester hydrochloride;(2R,4R)-2-(ethoxycarbonyl)-4-hydroxypyrrolidinium chloride;(2R,4R)-4-hydroxyproline ethyl ester hydrochloride;allo-4-cis-Hydroxy-D-proline Ethyl Ester Hydrochloride;cis-4-hydroxy-D-proline ethyl ester hydrochloride;ethyl (2R,4R)-4-hydroxyprolinate hydrochloride;
• 77449-99-1
• (2R,4R)-(+)-2-(ethoxycarbonyl)-4-hydroxypyrrolidine hydrochloride
• D-Proline, 4-hydroxy-, ethyl ester, hydrochloride, (4R)-
• SCHEMBL7312757
• Ethyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• ethyl (2R,4R)-4-hydroxy-2-pyrrolidinecarboxylate hydrochloride
• HHXSZDXMSRXWJV-KGZKBUQUSA-N
• (2R, 4R)-(+)-2-(ethoxycarbonyl)-4-hydroxypyrrolidine hydrochloride

• Inchi： 1S/C7H13NO3.ClH/c1-2-11-7(10)6-3-5(9)4-8-6;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： HHXSZDXMSRXWJV-KGZKBUQUSA-N
• SMILES： Cl.O[C@H]1CN[C@@H](C(=O)OCC)C1

Computed Properties

• Exact Mass: 195.06600
• Monoisotopic Mass: 195.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 0.40310